Cas no 5651-79-6 (Phenol,3-(1,1-dimethylethyl)-2,4-dinitro-)

Phenol,3-(1,1-dimethylethyl)-2,4-dinitro- structure
5651-79-6 structure
Product Name:Phenol,3-(1,1-dimethylethyl)-2,4-dinitro-
CAS No:5651-79-6
MF:C11H15N3O3
MW:237.255102396011
CID:382302
PubChem ID:135446685
Update Time:2025-04-19

Phenol,3-(1,1-dimethylethyl)-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-(1,1-dimethylethyl)-2,4-dinitro-
    • [[(1Z)-1-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)propyl]amino]urea
    • AKOS005385207
    • (2E)-2-[1-(4-hydroxy-3-methoxyphenyl)propylidene]hydrazinecarboxamide
    • SR-01000215905
    • 5651-79-6
    • DTXSID90416570
    • SR-01000215905-1
    • STK048725
    • [(E)-1-(4-hydroxy-3-methoxyphenyl)propylideneamino]urea
    • Inchi: 1S/C11H15N3O3/c1-3-8(13-14-11(12)16)7-4-5-9(15)10(6-7)17-2/h4-6,15H,3H2,1-2H3,(H3,12,14,16)/b13-8+
    • InChI Key: SJXBQFKOGQGGJM-MDWZMJQESA-N
    • SMILES: O(C)C1=C(C=CC(=C1)/C(/CC)=N/NC(N)=O)O

Computed Properties

  • Exact Mass: 237.11145
  • Monoisotopic Mass: 237.111341
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 93.4

Experimental Properties

  • Density: 1.24
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.573
  • PSA: 93.45
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